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Introduction

Tin(IV) oxide (SnO₂), also known as stannic oxide, is a versatile n-type semiconductor with a

wide bandgap of approximately 3.6 eV.[1] Its notable properties, including high chemical and

thermal stability, resistance to photocorrosion, non-toxicity, and low cost, make it a promising

candidate for photocatalysis.[2][3] As a photocatalyst, SnO₂ utilizes light energy to generate

highly reactive oxygen species (ROS), which can effectively degrade a wide range of persistent

organic pollutants in water, including industrial dyes and pharmaceuticals.[1][3]

Mechanism of Photocatalysis

The photocatalytic activity of SnO₂ is initiated when it absorbs photons with energy equal to or

greater than its bandgap energy. This absorption excites an electron (e⁻) from the valence

band (VB) to the conduction band (CB), leaving a positive hole (h⁺) in the VB. These charge

carriers migrate to the catalyst's surface and react with adsorbed water (H₂O) and oxygen (O₂)

molecules. The holes oxidize water to produce highly reactive hydroxyl radicals (•OH), while

the electrons reduce oxygen to form superoxide radicals (•O₂⁻).[2][4][5] These ROS are

powerful oxidizing agents that can break down complex organic pollutant molecules into

simpler, less harmful substances like carbon dioxide (CO₂) and water.[4]
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Figure 2: Workflow for a Photocatalytic Degradation Experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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